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Compound of Interest

Compound Name: 7-Octenoic acid

Cat. No.: B094108

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 7-octenoic
acid. The information is compiled from various safety data sheets and toxicological databases
to ensure a comprehensive resource for laboratory and industrial settings.

Hazard Identification and Classification

7-Octenoic acid is classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). It is crucial to understand these
hazards before handling the compound.

GHS Classification:
o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]
» Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[1][2]

» Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.

[1][2]
Signal Word: Danger[1]

Hazard Statements:
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e H302: Harmful if swallowed.[1][2]
e H314: Causes severe skin burns and eye damage.[1][2]

e H400: Very toxic to aquatic life.[1][2]

Pictograms:
Pictogram Hazard
aalt text Acute Toxicity (Harmful)
rialt text Skin Corrosion
aalt text Hazardous to the Aquatic Environment

Physical and Chemical Properties

A summary of the key physical and chemical properties of 7-octenoic acid is presented below.

Property Value

Molecular Formula CsH1402

Molecular Weight 142.20 g/mol

CAS Number 18719-24-9

Appearance Liquid

Density 0.925 g/mL at 25 °C

Flash Point > 110 °C (> 230 °F) - closed cup

pH 42]

Solubility Slightly soluble in water (3.4 g/L at 25 °C)[2]
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Toxicological Data

The primary acute toxicity concern for 7-octenoic acid is through oral ingestion. While it is
classified as very toxic to aquatic life, specific quantitative data for aquatic species is not readily
available for 7-octenoic acid. Data for the related compound, octanoic acid, is provided for
context.

Endpoint Species Value Classification

Acute Oral Toxicity

Rat 328.1 mg/kg[3 Category 4

(LD50) g/kg[3] gory
Acute Aquatic Toxicity

] ] Category 1 (for 7-
(LC50) - Octanoic Fish (general) 22 mg/L (96 h)[4] ) )

) Octenoic Acid)

Acid
Acute Aquatic Toxicity

) ) Category 1 (for 7-
(EC50) - Octanoic Aquatic Invertebrates >20 mg/L (48 h)[4] ) )
Acid Octenoic Acid)

Ci

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of chemicals like 7-octenoic
acid are outlined in the OECD Guidelines for the Testing of Chemicals. The following are
summaries of relevant guidelines.

Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)

This method is used to assess the acute oral toxicity of a substance and allows for its
classification.

e Principle: The test substance is administered orally to a group of animals at one of the
defined dose levels (5, 50, 300, or 2000 mg/kg body weight). The procedure is a stepwise
process where the results from a single animal are used to determine the dose for the next
animal. The aim is to identify a dose that causes evident toxicity but no mortality.

o Test Animals: Typically, rats are used. Animals are fasted prior to dosing.
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Administration: The substance is administered in a single dose by gavage.

Observation Period: Animals are observed for at least 14 days. Observations include
changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and
central nervous systems, and somatomotor activity and behavior pattern.

Endpoint: The test allows for the classification of the substance into one of the GHS
categories for acute oral toxicity based on the observed signs of toxicity and mortality at
specific dose levels.

In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RhE) Test Method (OECD Guideline 431)

This in vitro test determines the skin corrosion potential of a substance.

Principle: The test substance is applied topically to a three-dimensional reconstructed human
epidermis (RhE) model. Corrosive substances are identified by their ability to cause a
decrease in cell viability below certain thresholds.

Procedure: The test substance is applied to the surface of the RhE tissue for specific
exposure times (e.g., 3 minutes and 1 hour). After exposure, the tissue is rinsed, and cell
viability is measured using a cell viability assay (e.g., MTT assay).

Endpoint: A substance is identified as corrosive if the cell viability is below a defined
threshold (e.qg., less than 50% viability after a 3-minute exposure or less than 15% after a 1-
hour exposure). This allows for classification as a skin corrosive substance (GHS Category
1).

Safety and Handling Precautions
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield (8-inch minimum).

o Skin Protection: Handle with impervious gloves. Wear protective clothing to prevent skin
contact.
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Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
ventilation is inadequate, use a suitable respirator.

Handling and Storage

Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or mist. Wash
hands thoroughly after handling.

Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.

First Aid Measures

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower. Consult a physician.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or
doctor/physician.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Call a POISON CENTER or doctor/physician if you feel unwell.

Accidental Release Measures

Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains. Discharge into the environment must be avoided.

Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel, acid
binder, universal binder, sawdust) and dispose of as hazardous waste. Keep in suitable,
closed containers for disposal.

Logical Workflow for Safe Handling
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The following diagram illustrates the logical workflow for ensuring the safe handling of 7-
octenoic acid.

Prepares for

Control Measures

Spill Response
Engineering Controls Personal i ini ive Controls
(Fume Hood) (Gloves, Goggles, Lab Coat) (SOPs, Training)

First Aid
T T T \4
Hazard Identification Leads to Risk Assessment Informs P T
(GHS Classification) (Exposure Potential) repares for Waste Disposal

Informs

node_emergency

Informs

node_control

node_risk

node_hazard

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 7-octenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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